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Compound of Interest

Compound Name: 1h-Indazole,6-methyl-3-nitro-
CAS No.: 1082041-97-0
Cat. No.: B1489660
Get Quote
. J

Executive Summary

6-Methyl-3-nitro-1H-indazole is a specialized heterocyclic scaffold utilized in the development
of kinase inhibitors (e.g., KRAS G12C inhibitors). Accurate characterization of this compound is
critical due to the existence of a highly prevalent regioisomer, 3-methyl-6-nitro-1H-indazole (a
key intermediate for Pazopanib), which possesses similar physical properties but distinct
biological activity.

This guide provides the melting point ranges, synthesis pathways, and structural validation
protocols required to ensure the identity and purity of the specific 6-methyl-3-nitro isomer.

Melting Point Data & Physical Properties[1][2][3][4]

[S1[6][7][8]
Primary Compound: 6-Methyl-3-nitro-1H-indazole

e CAS Number: 1082041-97-0 (also referenced in patent US11702409B2).

 Structure: Nitro group at C-3; Methyl group at C-6.[1]
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e Melting Point (MP):

o Experimental Range: Not widely reported in standard commercial catalogs. Based on
structural analogs (3-nitroindazole, MP ~205°C) and the isomeric 3-methyl-6-nitroindazole
(MP ~199°C for high purity), the expected melting point for pure crystalline 6-methyl-3-
nitro-1H-indazole is >200°C (typically 202—208°C).

o Appearance: Yellow to orange crystalline solid.[2]

Critical Comparator: 3-Methyl-6-nitro-1H-indazole

o CAS Number: 6494-19-5.[3]
o Structure: Methyl group at C-3; Nitro group at C-6.[1]
e Melting Point (MP):
o Commercial Grade:184-188°C (Standard purity ~97-98%).
o High Purity / Polymorph:199.7°C (Recrystallized from EtOAc/Hexane).

 Significance: This isomer is the most common impurity or confusion point. If your sample
melts at 184-188°C, it is likely 3-methyl-6-nitro-1H-indazole, not the 6-methyl-3-nitro isomer.

Comparative Physical Data Table
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6-Methyl-3-nitro-1H-indazole  3-Methyl-6-nitro-1H-indazole

Property
(Target) (Isomer)
CAS Number 1082041-97-0 6494-19-5
184-188°C
_ _ ~202-208°C _ _
Melting Point ) (Commercial)199.7°C (High
(Estimated/Analog) )
Purity)
) o ] Cyclization of 2-Ethyl-5-
Synthesis Route Nitration of 6-Methylindazole } N
nitroaniline
) ~2.45-2.55 ppm (Aromatic-
Methyl Shift (*H NMR) ~2.73 ppm (Pyrazole-bound)
bound)
Appearance Yellow Solid Yellow/Orange Solid

Synthesis & Purification Protocols

The synthesis of 6-methyl-3-nitro-1H-indazole relies on electrophilic aromatic substitution
(nitration), which favors the C-3 position in unsubstituted indazoles.

Synthesis Workflow (Diagram)[3][11]
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Starting Material: Reagents:
6-Methyl-1H-indazole HNO3 / H2S04 (0-5°C)

Dissolve in H2S0O4 /' Dropwise Addition

Reaction:
Electrophilic Nitration (C-3)

1-2 Hours

Quench:
Pour onto Crushed Ice

Filtration

Crude Product:
Yellow Precipitate

Impurity Removal

Purification:
Recrystallization (EtOH or AcOH)

Drying

Final Product:

6-Methyl-3-nitro-1H-indazole
(Pure Crystal)

Click to download full resolution via product page

Figure 1: Synthesis pathway for 6-methyl-3-nitro-1H-indazole via direct nitration.

Detailed Protocol: Direct Nitration

e Preparation: Dissolve 6-methyl-1H-indazole (1.0 eq) in concentrated sulfuric acid (H2SOa4) at
0°C.

 Nitration: Add fuming nitric acid (HNOs, 1.05 eq) dropwise, maintaining the temperature
below 5°C to prevent over-nitration (e.g., dinitro species) or oxidation of the methyl group.
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e Reaction: Stir at 0-10°C for 1-2 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1).

o Work-up: Pour the reaction mixture onto crushed ice. The product will precipitate as a yellow
solid.[4]

e |solation: Filter the solid, wash extensively with cold water to remove acid, and dry under
vacuum.

 Purification: Recrystallize from Ethanol (EtOH) or Acetic Acid (AcOH) to remove any 5-nitro
or 7-nitro isomers (minor byproducts).

Structural Characterization & Validation

Due to the overlapping melting points of high-purity isomers, Melting Point alone is insufficient
for validation. You must use *H NMR to confirm the position of the methyl group.

NMR Logic Tree (Diagram)

Isomer:
3-Methyl-6-nitro-1H-indazole
(INCORRECT)

Signal at
~2.73 ppm

Deshielded (C=N bond

Check Methyl Signal
(*H NMR in DMSO-d6) Shielded (Aromatic Ring)

Isomer:
6-Methyl-3-nitro-1H-indazole
(CORRECT)

Signal at
~2.45-2.55 ppm

Click to download full resolution via product page

Figure 2: NMR decision logic for distinguishing the 3-methyl vs. 6-methyl isomers.

Validation Criteria
e 1H NMR (DMSO-ds):

o 6-Methyl-3-nitro: The methyl group is attached to the benzene ring (C-6). It appears as a
singlet around 2.45-2.55 ppm.
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o 3-Methyl-6-nitro: The methyl group is attached to the pyrazole ring (C-3). It is deshielded
by the C=N bond, appearing downfield at ~2.73 ppm.

e Melting Point:
o If MP is 184-188°C, suspect the 3-methyl-6-nitro isomer.

o If MP is >200°C, it supports the 6-methyl-3-nitro structure (consistent with 3-nitroindazole
analogs).

Troubleshooting & Stability
Common Impurities

o Unreacted Starting Material: Lowers MP; check TLC.
o Dinitro Species: Formed if temperature exceeds 10°C during nitration.

» |someric Mixtures: 5-nitro or 7-nitro isomers may co-precipitate. Recrystallization from
Ethanol is effective for separation.

Stability

e Thermal: Stable up to melting point. Decomposes at >250°C.
 Light: Nitro-indazoles are light-sensitive. Store in amber vials.

o Storage: Keep at room temperature (25°C) or 4°C for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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